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Compound of Interest

Compound Name: Ethyl 2-acetyl-4-methylpentanoate

Cat. No.: B074332

An In-depth Technical Guide to Ethyl 2-acetyl-4-
methylpentanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-acetyl-4-methylpentanoate, also known as ethyl 2-isobutylacetoacetate, is a keto
ester of significant interest in organic synthesis, serving as a versatile precursor for a variety of
more complex molecules. This document provides a comprehensive overview of its physical
and chemical properties, a detailed experimental protocol for its synthesis, and relevant safety
information. The information is intended to support researchers and professionals in its safe
and effective handling and application in laboratory and development settings.

Chemical and Physical Properties

Ethyl 2-acetyl-4-methylpentanoate is a colorless liquid with a fruity aroma. Below is a
summary of its key physical and chemical properties.

Table 1: Physical and Chemical Properties of Ethyl 2-
acetyl-4-methylpentanoate
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Property Value Source(s)
Ethyl 2-acetyl-4-
IUPAC Name N/A
methylpentanoate
Ethyl 2-isobutylacetoacetate,
Synonyms Pentanoic acid, 2-acetyl-4- [1]
methyl-, ethyl ester
CAS Number 1522-34-5 [1]
Molecular Formula C10H1803 [1]
Molecular Weight 186.25 g/mol [1]
Appearance Colorless liquid [2]
Odor Fruity [2]
Boiling Point 206-210 °C [2]
Melting Point ~-71°C [2]
Density ~ 0.94 g/cm3 [2]
- Soluble in most organic
Solubility [2]

solvents

Refractive Index

Data not available

Synthesis

The most common method for the synthesis of Ethyl 2-acetyl-4-methylpentanoate is the
acetoacetic ester synthesis, which involves the alkylation of ethyl acetoacetate.[3][4] In this
case, the enolate of ethyl acetoacetate is reacted with an isobutyl halide.

General Reaction Scheme

The overall reaction is as follows:

Ethyl Acetoacetate + Isobutyl Halide — Ethyl 2-acetyl-4-methylpentanoate
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Detailed Experimental Protocol

The following protocol is adapted from the well-established procedure for the alkylation of ethyl
acetoacetate with n-butyl bromide and is expected to yield the desired product with minor
modifications.[5]

Materials:

o Ethyl acetoacetate

e Sodium ethoxide

e Absolute ethanol

 |sobutyl bromide

 Calcium chloride

e Litmus paper

e Benzene (for extraction, optional)

o Acetic acid (for neutralization, optional)
o Water

Equipment:

e 5-L round-bottomed flask

« Efficient mechanical stirrer

» Reflux condenser with a calcium chloride tube
e Separatory funnel

e Heating mantle or steam bath

« Distillation apparatus
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Procedure:

Preparation of Sodium Ethoxide Solution: In a 5-L round-bottomed flask equipped with a
mechanical stirrer and reflux condenser, place 2.5 L of absolute ethanol. Gradually add 115
g (5 gram atoms) of metallic sodium in small pieces. The reaction is exothermic and may
take three to four hours to complete.

Addition of Ethyl Acetoacetate: Once all the sodium has dissolved, add 650 g (5 moles) of
ethyl acetoacetate to the sodium ethoxide solution.

Alkylation Reaction: Start the stirrer and heat the solution to a gentle boil. Over a period of
approximately two hours, add 753.5 g (5.5 moles) of isobutyl bromide to the boiling solution.

Reaction Monitoring: Continue refluxing and stirring the mixture until a sample of the solution
is neutral to moist litmus paper. This typically takes six to ten hours.

Work-up:

o Once the reaction is complete, cool the mixture.

o Decant the solution from the precipitated sodium bromide.

o Wash the salt with 100 mL of absolute ethanol and add the washings to the main solution.
o Remove the ethanol by distillation through a short column using a steam bath.

 Purification: The crude residue can be purified by vacuum distillation.

Diagram 1: Synthesis Workflow of Ethyl 2-acetyl-4-
methylpentanoate
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Caption: Workflow for the synthesis of Ethyl 2-acetyl-4-methylpentanoate.

Diagram 2: Key Steps in Acetoacetic Ester Synthesis

Enolate Formation Nucleophilic Attack _ SN2 Alkylation
(Ethyl Acetoacetate + Base) | (Enolate + Isobutyl Halide)

»[ Ethyl 2-acetyl-4-methylpentanoate
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Caption: Logical relationship of key reaction steps.

Spectroscopic Data

Despite extensive searches, experimental spectroscopic data (*H NMR, 3C NMR, IR, and
Mass Spectrometry) for Ethyl 2-acetyl-4-methylpentanoate are not readily available in public
databases. Researchers requiring this information are advised to perform their own analyses or
inquire with commercial suppliers who may provide a Certificate of Analysis with such data.

Safety and Handling

Ethyl 2-acetyl-4-methylpentanoate is considered a stable compound under normal laboratory
conditions.[2] However, as with all chemicals, appropriate safety precautions should be taken.

ble 2: C | Saf | i IE :

Aspect Recommendation Source(s)

Personal Protective Equipment  Wear safety glasses, gloves,

(PPE) and a lab coat. o7

Avoid contact with skin and
Handling eyes. Avoid inhaling vapors. [2]

Use in a well-ventilated area.

Store in a cool, dry, well-
Storage ventilated place away from fire  [2]

and flammable materials.

] o Rinse the affected area with
First Aid (in case of contact) ) ) [2]
water immediately.

A comprehensive Safety Data Sheet (SDS) with detailed GHS classifications and hazard
statements was not found in the public domain. It is recommended to obtain an SDS from the
supplier before use.

Applications
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Ethyl 2-acetyl-4-methylpentanoate is primarily used as an intermediate in organic and
pharmaceutical synthesis.[2] Its functional groups allow for a variety of chemical
transformations, making it a valuable building block for the synthesis of:

e Carboxylic acid analogs[2]
e Oxalic acid esters[2]
e [-cyanohydroxy esters[2]

It can also be used as a component in flavors and fragrances to impart a fruity aroma.[2]

Conclusion

This technical guide provides a summary of the known physical and chemical properties of
Ethyl 2-acetyl-4-methylpentanoate, a detailed protocol for its synthesis via acetoacetic ester
synthesis, and general safety and handling information. The lack of publicly available
spectroscopic data highlights a gap in the chemical literature for this compound. Researchers
and drug development professionals are encouraged to use this guide as a starting point and
to generate their own analytical data for characterization and quality control purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Ethyl 2-acetyl-4-
methylpentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074332#physical-and-chemical-properties-of-ethyl-2-
acetyl-4-methylpentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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